Cas no 1803930-86-0 (5-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine
• CAS No: 1803930-86-0
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 4798454
• Update Time: 2025-06-30

5-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H9F3N2O2/c1-14-7-2-6(15-8(9,10)11)5(3-12)4-13-7/h2,4H,3,12H2,1H3
• InChI Key： APAMIRDBQLZYCF-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(N=CC=1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 1.2
• Topological Polar Surface Area: 57.4

Additional information on 5-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine

5-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 5-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1803930-86-0) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer distinct chemical properties. The presence of an aminomethyl group at the 5-position, a methoxy group at the 2-position, and a trifluoromethoxy group at the 4-position makes this compound highly versatile and valuable in modern chemical research.

Recent studies have highlighted the potential of 5-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The trifluoromethoxy group, known for its electron-withdrawing properties, enhances the compound's ability to interact with biological targets, making it a promising candidate for anti-cancer drug development.

In the agricultural sector, 5-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine has been investigated for its potential as a herbicide or fungicide. Its ability to modulate plant enzyme activity has been a focal point of recent research. Scientists have reported that this compound exhibits selective toxicity against certain pathogens while showing minimal adverse effects on non-target organisms, which is a critical factor in sustainable agriculture.

The synthesis of 5-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of its production. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

From a structural perspective, the pyridine ring serves as a rigid framework that facilitates precise molecular interactions. The substitution pattern of this compound allows for fine-tuning of its electronic and steric properties. For instance, the methoxy group at the 2-position introduces electron-donating effects, while the trifluoromethoxy group at the 4-position imparts electron-withdrawing characteristics. This balance of electronic effects is crucial for optimizing the compound's reactivity and bioavailability.

Recent computational studies have provided deeper insights into the molecular dynamics of 5-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine. Quantum mechanical calculations have revealed its electronic distribution and potential binding modes with biological receptors. These findings are essential for rational drug design and optimization.

In conclusion, 5-(Aminomethyl)-2-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1803930-86-0) stands out as a versatile and innovative compound with wide-ranging applications. Its unique structure, combined with cutting-edge research findings, positions it as a key player in advancing modern chemistry and biology.